Cas no 2034306-75-5 (1-(3-(1H-1,2,3-triazol-1-yl)azetidin-1-yl)-2-(1-methyl-1H-indol-3-yl)ethanone)

• Product Name: 1-(3-(1H-1,2,3-triazol-1-yl)azetidin-1-yl)-2-(1-methyl-1H-indol-3-yl)ethanone
• CAS No: 2034306-75-5
• MF: C₁₆H₁₇N₅O
• MW: 295.339082479477
• CID: 6034202
• PubChem ID: 121154799
• Update Time: 2025-06-11

1-(3-(1H-1,2,3-triazol-1-yl)azetidin-1-yl)-2-(1-methyl-1H-indol-3-yl)ethanone Chemical and Physical Properties

Names and Identifiers

• 2-(1-methyl-1H-indol-3-yl)-1-[3-(1H-1,2,3-triazol-1-yl)azetidin-1-yl]ethan-1-one
• F6473-2223
• AKOS032457386
• 2034306-75-5
• 2-(1-methylindol-3-yl)-1-[3-(triazol-1-yl)azetidin-1-yl]ethanone
• 1-(3-(1H-1,2,3-triazol-1-yl)azetidin-1-yl)-2-(1-methyl-1H-indol-3-yl)ethanone

• Inchi： 1S/C16H17N5O/c1-19-9-12(14-4-2-3-5-15(14)19)8-16(22)20-10-13(11-20)21-7-6-17-18-21/h2-7,9,13H,8,10-11H2,1H3
• InChI Key： CVQXGWFTNLKXOO-UHFFFAOYSA-N
• SMILES： O=C(CC1=CN(C)C2C=CC=CC1=2)N1CC(C1)N1C=CN=N1

Computed Properties

• Exact Mass: 295.14331018g/mol
• Monoisotopic Mass: 295.14331018g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 425
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 56Ų

Additional information on 1-(3-(1H-1,2,3-triazol-1-yl)azetidin-1-yl)-2-(1-methyl-1H-indol-3-yl)ethanone

Comprehensive Overview of 1-(3-(1H-1,2,3-triazol-1-yl)azetidin-1-yl)-2-(1-methyl-1H-indol-3-yl)ethanone (CAS No. 2034306-75-5)

The compound 1-(3-(1H-1,2,3-triazol-1-yl)azetidin-1-yl)-2-(1-methyl-1H-indol-3-yl)ethanone (CAS No. 2034306-75-5) is a structurally unique molecule that has garnered significant attention in the fields of medicinal chemistry and drug discovery. Its intricate architecture, featuring an azetidine ring conjugated with a 1,2,3-triazole moiety and a 1-methylindole scaffold, positions it as a promising candidate for exploring novel therapeutic applications. Researchers are particularly interested in its potential as a kinase inhibitor or GPCR modulator, given the prevalence of these targets in contemporary drug development pipelines.

In recent years, the demand for heterocyclic compounds like 1-(3-(1H-1,2,3-triazol-1-yl)azetidin-1-yl)-2-(1-methyl-1H-indol-3-yl)ethanone has surged due to their versatility in addressing unmet medical needs. The 1,2,3-triazole ring, in particular, is a hallmark of click chemistry, enabling efficient synthetic routes and bioorthogonal labeling strategies. This aligns with the growing trend of fragment-based drug design and high-throughput screening, where such compounds serve as valuable building blocks. Additionally, the indole core is a privileged structure in pharmaceuticals, often associated with CNS activity and anti-inflammatory properties.

The synthesis of CAS No. 2034306-75-5 typically involves multi-step organic transformations, including azide-alkyne cycloaddition (CuAAC) to install the triazole ring and subsequent N-alkylation to incorporate the 1-methylindole unit. These methodologies resonate with the broader scientific community's focus on sustainable chemistry and atom economy. Notably, the compound's physicochemical properties, such as moderate lipophilicity and hydrogen-bonding capacity, make it amenable to oral bioavailability studies—a critical factor in modern druglikeness assessments.

From a commercial perspective, 1-(3-(1H-1,2,3-triazol-1-yl)azetidin-1-yl)-2-(1-methyl-1H-indol-3-yl)ethanone is often sought after by contract research organizations (CROs) and academic laboratories specializing in target identification. Its CAS registry number (2034306-75-5) facilitates precise cataloging in chemical databases, streamlining procurement for structure-activity relationship (SAR) studies. Furthermore, the compound's potential applications in neurodegenerative disease research and oncology align with trending inquiries in PubMed and SciFinder searches, reflecting its relevance to cutting-edge biomedical challenges.

Emerging discussions in preclinical development highlight the importance of scaffold diversification, where derivatives of 1-(3-(1H-1,2,3-triazol-1-yl)azetidin-1-yl)-2-(1-methyl-1H-indol-3-yl)ethanone could be optimized for enhanced target selectivity or reduced off-target effects. Computational tools like molecular docking and QSAR modeling are increasingly employed to predict its interactions with biological macromolecules, addressing common queries about in silico drug design. This synergy between experimental and theoretical approaches underscores the compound's role in advancing personalized medicine paradigms.

In summary, CAS No. 2034306-75-5 exemplifies the convergence of medicinal chemistry innovation and therapeutic discovery. Its structural features and potential applications resonate with current research priorities, making it a subject of ongoing investigation in both academic and industrial settings. As the scientific community continues to explore its pharmacological profile, this compound may pave the way for breakthroughs in treating complex diseases.